Cas no 2228547-82-6 (2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid)

• Product Name: 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid
• CAS No: 2228547-82-6
• MF: C₁₇H₂₂FNO₄
• MW: 323.359288692474
• CID: 5934970
• PubChem ID: 165829110
• Update Time: 2025-10-29

2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid
• EN300-1900483
• 2-[1-(4-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)cyclobutyl]acetic acid
• 2228547-82-6

• Inchi： 1S/C17H22FNO4/c1-16(2,3)23-15(22)19-11-5-6-12(13(18)9-11)17(7-4-8-17)10-14(20)21/h5-6,9H,4,7-8,10H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： PHVTYRWQSRHUAA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC(=O)O)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.15328635g/mol
• Monoisotopic Mass: 323.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid

Introduction to 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic Acid (CAS No. 2228547-82-6) and Its Applications in Modern Chemical Biology

2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid, identified by its CAS number 2228547-82-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its cyclobutylacetic acid backbone, which is functionalized with a fluorophenyl group and an amino group protected by a tert-butoxycarbonyl (Boc) moiety. The structural features of this molecule make it a valuable intermediate in the synthesis of biologically active agents, particularly in the development of novel therapeutic compounds.

The presence of the fluorophenyl group in the molecular structure is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, fluorinated aromatic rings have been extensively studied for their role in enhancing the bioavailability and efficacy of drug candidates. The Boc-protected amino group serves as a crucial protective group in peptide synthesis and drug development, allowing for selective modification and deprotection steps during multistep synthetic routes.

Recent advancements in chemical biology have highlighted the importance of cyclobutylacetic acid derivatives as scaffolds for designing novel bioactive molecules. The rigid cyclobutyl ring provides structural stability while allowing for conformational flexibility, which is essential for optimal binding to biological targets. This makes 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid a promising candidate for further exploration in drug discovery.

In the context of contemporary pharmaceutical research, this compound has been explored as a precursor for synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in inflammatory responses and metabolic disorders. The fluorine atom's electronic properties contribute to the compound's ability to engage with biological receptors in a highly specific manner, potentially leading to the development of drugs with improved selectivity and reduced side effects.

The Boc protection on the amino group also facilitates its use in peptidomimetic chemistry, where such protected intermediates are employed to create cyclic peptides or modified amino acids with enhanced pharmacological properties. The cyclobutylacetic acid core provides a stable platform for further functionalization, enabling researchers to tailor the molecule's characteristics for specific biological applications.

One of the most compelling aspects of 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid is its potential as a building block for next-generation therapeutics. Researchers are increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel applications for this compound. By integrating machine learning algorithms with experimental data, scientists can predict how modifications to the molecular structure may enhance its biological activity.

The incorporation of fluorine into pharmaceuticals has been well-documented for its ability to improve drug-like properties such as lipophilicity, solubility, and metabolic stability. In particular, 2-fluoroaryl groups are known to enhance binding interactions with biological targets due to their ability to participate in favorable hydrophobic interactions and hydrogen bonding networks. This makes 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid an attractive candidate for further investigation.

Moreover, the cyclobutyl moiety contributes to the molecule's overall rigidity, which can be advantageous in designing drugs that require precise spatial orientation within biological targets. This structural motif has been employed in various drug classes, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators, where maintaining optimal conformation is critical for efficacy.

In recent years, there has been growing interest in developing strategies to overcome resistance mechanisms associated with existing therapies. Compounds like 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid offer a starting point for creating novel agents that can interact with biological pathways in innovative ways. By modifying key functional groups such as the amino and carboxylic acid moieties, researchers can generate derivatives with enhanced therapeutic potential.

The Boc protection on the amino group also allows for orthogonal deprotection conditions under mild acidic or basic conditions, making it easier to integrate this intermediate into complex synthetic schemes without compromising other functional groups present in the molecule. This flexibility is particularly valuable when designing multi-step synthetic routes toward biologically active compounds.

As computational methods continue to advance, virtual screening techniques are being increasingly used to identify promising candidates like 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid based on their predicted interactions with target proteins. These high-throughput virtual screening approaches enable researchers to rapidly evaluate large libraries of compounds without extensive experimental work upfront.

The combination of structural rigidity provided by the cyclobutyl ring and electronic modulation introduced by fluorine atoms makes this compound particularly well-suited for developing drugs with improved pharmacokinetic profiles. Additionally, Boc-protection ensures compatibility with various synthetic transformations commonly employed in medicinal chemistry workflows.

In conclusion, 2-1-(4-{(tert-butoxy)carbonylamino}-2-fluorophenyl)cyclobutylacetic acid (CAS No. 2228547-82-6) represents an exciting opportunity for researchers exploring new frontiers in chemical biology and drug discovery. Its unique structural features position it as a versatile intermediate capable of yielding novel therapeutic agents targeting diverse disease mechanisms while benefiting from advanced computational tools that accelerate molecular design processes.